Cas no 2162039-48-5 (2-(1-amino-2,2-dimethylcyclobutyl)acetamide)

• Product Name: 2-(1-amino-2,2-dimethylcyclobutyl)acetamide
• CAS No: 2162039-48-5
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5807261
• PubChem ID: 165875362
• Update Time: 2025-06-08

2-(1-amino-2,2-dimethylcyclobutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2,2-dimethylcyclobutyl)acetamide
• EN300-1284288
• 2162039-48-5

• Inchi： 1S/C8H16N2O/c1-7(2)3-4-8(7,10)5-6(9)11/h3-5,10H2,1-2H3,(H2,9,11)
• InChI Key： YNOIJVIBJVGXHF-UHFFFAOYSA-N
• SMILES： O=C(CC1(CCC1(C)C)N)N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-(1-amino-2,2-dimethylcyclobutyl)acetamide

Introduction to 2-(1-amino-2,2-dimethylcyclobutyl)acetamide (CAS No. 2162039-48-5)

2-(1-amino-2,2-dimethylcyclobutyl)acetamide (CAS No. 2162039-48-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl and acetamide moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 2-(1-amino-2,2-dimethylcyclobutyl)acetamide.

The chemical structure of 2-(1-amino-2,2-dimethylcyclobutyl)acetamide is defined by its cyclobutyl ring and acetamide functional group. The cyclobutyl ring, a four-membered carbon ring, imparts unique conformational constraints that can influence the compound's interactions with biological targets. The acetamide group, on the other hand, is a common functional group in many biologically active molecules and can enhance the compound's solubility and metabolic stability. The presence of the amino group further adds to the compound's versatility by allowing for additional functionalization and derivatization.

The synthesis of 2-(1-amino-2,2-dimethylcyclobutyl)acetamide typically involves a multi-step process that begins with the formation of the cyclobutyl ring. One common approach is to start with a suitable precursor, such as a cyclobutanone derivative, which can be reduced to form the corresponding cyclobutanol. This intermediate can then be further modified through substitution reactions to introduce the amino and acetamide groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In terms of biological properties, 2-(1-amino-2,2-dimethylcyclobutyl)acetamide has been shown to exhibit several interesting activities. One of the most notable is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have demonstrated that this compound can selectively inhibit certain kinases, which are key enzymes in signal transduction pathways implicated in cancer and inflammatory diseases. The selective inhibition of these kinases can lead to reduced cell proliferation and inflammation, making 2-(1-amino-2,2-dimethylcyclobutyl)acetamide a valuable tool in drug discovery efforts.

Beyond its enzymatic inhibition properties, 2-(1-amino-2,2-dimethylcyclobutyl)acetamide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This anti-inflammatory effect is particularly relevant in the context of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(1-amino-2,2-dimethylcyclobutyl)acetamide are another important aspect to consider. Preliminary studies suggest that this compound has favorable oral bioavailability and metabolic stability, which are crucial factors for its potential use as an oral therapeutic agent. Additionally, its low molecular weight and hydrophilic nature contribute to its good tissue penetration and distribution properties.

In the realm of clinical research, several preclinical studies have been conducted to evaluate the safety and efficacy of 2-(1-amino-2,2-dimethylcyclobutyl)acetamide. These studies have generally shown promising results, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are needed to fully assess its safety profile and therapeutic potential in human subjects.

The future prospects for 2-(1-amino-2,2-dimethylcyclobutyl)acetamide are exciting. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability. These advancements hold great promise for translating this compound into effective therapeutic agents for a range of diseases.

In conclusion, 2-(1-amino-2,2-dimethylcyclobutyl)acetamide (CAS No. 2162039-48-5) is a promising compound with a unique chemical structure and a range of biological activities. Its potential as an inhibitor of key enzymes involved in disease pathways and its anti-inflammatory properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences.